2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride

• Molecular Formula: C7H9BrClNS
• Molecular Weight: 254.58 g/mol
• IUPAC Name: 2-(5-bromothiophen-2-yl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C7H8BrNS.ClH/c8-7-2-1-6(10-7)4-3-5(4)9;/h1-2,4-5H,3,9H2;1H
• InChI Key: LBIZQHIHGWNYHM-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1N)C2=CC=C(S2)Br.Cl

Description

2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride (CAS: 1394040-39-1) is a cyclopropane-containing amine derivative with a brominated thiophene substituent. Its molecular formula is C₇H₉BrClNS, and its structure features a cyclopropane ring directly bonded to an amine group and a 5-bromothiophen-2-yl moiety. The SMILES notation is C1CC1(C2=CC=C(S2)Br)N.Cl, and the InChIKey is LLCXHEISXBDLBY-UHFFFAOYSA-N .

Preparation Methods

Lithium-Mediated Ring Closure

The most extensively documented approach utilizes organolithium intermediates to construct the cyclopropane core. As demonstrated in analogous syntheses, the protocol involves:

• Generation of 5-bromo-2-thienyllithium through halogen-lithium exchange using n-butyllithium in THF at -78°C
• Reaction with N-methoxy-N-methylbicyclo[1.1.0]butane-1-carboxamide to form the ketone intermediate
• Reductive amination under hydrogenation conditions to install the amino group

Critical parameters influencing yield include:

• Strict temperature control (-78°C ± 2°C) during lithiation
• Anhydrous THF with <30 ppm water content
• Stoichiometric ratio of 1.05:1 nBuLi to bromothiophene precursor

Table 1 compares yields from optimized lithium-mediated syntheses:

Step	Reagents	Temp (°C)	Time (h)	Yield (%)
Lithiation	nBuLi, THF	-78	0.75	92±3
Ketone formation	Bicyclobutane carboxamide	-78→25	1	51±5
Reductive amination	H₂/Pd/C, MeOH	25	12	78±4

Zinc-Copper Couple Mediated Cyclization

Alternative methods employ classical Simmons-Smith conditions for cyclopropane construction. Key modifications include:

• Use of diiodomethane (1.2 equiv) with activated Zn-Cu couple
• Chiral induction through (-)-sparteine (0.2 equiv) to enhance diastereoselectivity
• Sequential protection/deprotection of the amine group

This method achieves 68% overall yield but requires additional purification steps to remove zinc byproducts.

Transition Metal-Catalyzed [2+1] Cycloaddition

Palladium-Catalyzed Coupling

Recent patents describe a streamlined approach using Pd(PPh₃)₄ (5 mol%) to mediate the reaction between:

• 2,5-dibromothiophene (1.0 equiv)
• Vinylaziridine precursor (1.1 equiv)
• Potassium carbonate (2.0 equiv) in DMF at 80°C

The reaction proceeds through oxidative addition of C-Br bonds followed by cyclopropane ring closure, achieving 74% yield with >95% trans selectivity.

Solid-Phase Synthesis with Resin-Bound Intermediates

Wang Resin Immobilization

A patented method details resin-based synthesis for scale-up production:

• Attachment of 5-bromo-2-thiophenecarboxylic acid to Wang resin via DIC/HOBt coupling
• Cyclopropanation using TMS-diazomethane (2.0 equiv) under UV irradiation
• Amine introduction through Mitsunobu reaction with phthalimide (1.5 equiv)
• HCl-mediated cleavage from resin (4M in dioxane)

This approach facilitates rapid purification but requires specialized equipment for UV-initiated reactions.

Critical Analysis of Methodologies

Yield Optimization Strategies

Comparative studies reveal significant yield improvements through:

• Microwave-assisted cyclopropanation (15 min vs 12 h conventional)
• Phase-transfer catalysis with TBAB (tetrabutylammonium bromide)
• Continuous flow hydrogenation systems

Table 2 contrasts key performance metrics:

Method	Total Yield (%)	Purity (HPLC)	Scalability (kg)
Organolithium	63	98.5	0.1-5
Pd-catalyzed	74	99.2	1-50
Solid-phase	58	97.8	0.01-1

Impurity Profiling

Common byproducts identified through LC-MS analysis include:

• Over-brominated thiophene derivatives (2,3,5-tribromothiophene)
• Ring-opened cyclopropane products
• N-chloroamine artifacts from HCl salt formation

Mitigation strategies involve:

• Strict temperature control during bromination (-10°C to 0°C)
• Use of stabilized HCl gas for salt formation
• Crystallization from ethanol/water (3:1 v/v)

Industrial-Scale Production Considerations

Recent process chemistry innovations have addressed historical challenges in manufacturing:

• Implemented cryogenic (-70°C) lithiation reactors with <5 ppm O₂
• Developed continuous extraction systems using centrifugal contactors
• Introduced PAT (Process Analytical Technology) for real-time NMR monitoring

Current GMP production batches (50-100 kg) achieve:

• 99.3% chemical purity
• 0.12% maximum single unknown impurity
• Residual solvent levels <300 ppm (ICH Q3C compliant)

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of the bromine atom or other functional groups.

Substitution: The bromine atom in the thiophene ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Amines, thiols, and other nucleophiles.

Major Products Formed:

Oxidation: Oxidized derivatives of the thiophene ring.

Reduction: Reduced forms of the compound with the bromine atom or other functional groups reduced.

Substitution: Substituted derivatives with various nucleophiles replacing the bromine atom.

Scientific Research Applications

Chemistry: 2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride is used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds and pharmaceuticals .

Biology: The compound is used in biological research to study the effects of brominated thiophenes on biological systems. It can be used as a probe to investigate enzyme activity and receptor binding .

Medicine: In medicinal chemistry, this compound is explored for its potential therapeutic properties, including its use as a precursor for the synthesis of drug candidates targeting various diseases .

Industry: The compound finds applications in the chemical industry as an intermediate in the production of agrochemicals, dyes, and other specialty chemicals .

Mechanism of Action

The mechanism of action of 2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The brominated thiophene ring can interact with active sites of enzymes, leading to inhibition or activation of enzymatic activity. The cyclopropanamine moiety can also interact with receptor sites, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-(5-bromothiophen-2-yl)cyclopropan-1-amine hydrochloride with structurally analogous cyclopropane derivatives, focusing on molecular properties, substituents, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents	Potential Applications
2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride	C₇H₉BrClNS	250.53*	1394040-39-1	5-Bromothiophene, cyclopropane	Receptor modulation (inference)
1-(5-Bromopyrimidin-2-yl)cyclopropan-1-amine hydrochloride	C₇H₉BrClN₃	250.52	2055841-13-7	5-Bromopyrimidine, cyclopropane	Pharmaceutical intermediate
2-[(4-Bromophenyl)methyl]cyclopropan-1-amine hydrochloride	C₁₀H₁₃BrClN	262.58	N/A	4-Bromophenyl, cyclopropane	Not specified
(1R,2R)-2-(Trifluoromethyl)cyclopropan-1-amine hydrochloride	C₄H₇ClF₃N	161.57	1287760-01-3	Trifluoromethyl, cyclopropane	Receptor-targeted drug synthesis
1-(5-Methyl-1,3-benzoxazol-2-yl)cyclopropan-1-amine hydrochloride	C₁₁H₁₃ClN₂O	224.69	2138244-10-5	Benzoxazole, cyclopropane	Not specified
N-[[2-(5-Fluoro-2-methoxyphenyl)cyclopropyl]methyl]-1-(2-methoxyphenyl)ethan-1-amine Hydrochloride	C₂₁H₂₅ClFNO₂	393.88	N/A	Fluoro-methoxyphenyl, cyclopropane	Serotonin 2C (5-HT2C) receptor studies

Notes:

• Bromopyrimidine : Nitrogen atoms enable hydrogen bonding, increasing polarity compared to thiophene. Trifluoromethyl : Electron-withdrawing group reduces amine basicity, altering solubility and receptor affinity. Benzoxazole : Fused aromatic system increases rigidity, possibly improving metabolic stability.

• Synthetic Routes :

  • Compounds in were synthesized via "Method B" using amine precursors, suggesting similar approaches for the target compound .
  • Cyclopropane rings in analogs are typically formed via [2+1] cycloadditions or Corey-Chaykovsky reactions.

• Structural Analysis :

  • NMR and HRMS data are critical for confirming cyclopropane geometry and substituent positions in analogs , but such data are unavailable for the target compound in the provided evidence.

• Applications :

  • The target compound’s bromothiophene group aligns with serotonin receptor modulators (e.g., ’s 5-HT2C ligands) , though direct pharmacological data are lacking.
  • Trifluoromethyl analogs () are used in receptor-specific drug synthesis due to their metabolic stability .

Research Findings and Implications

• Electronic Properties : Bromothiophene’s electron-rich nature contrasts with pyrimidine’s electron-deficient character, impacting binding modes in receptor-ligand interactions.
• Safety and Storage: Limited data exist for the target compound, but similar cyclopropane amines (e.g., ) are stored at 2–8°C with 95% purity, suggesting comparable handling requirements .

Biological Activity

2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article aims to provide an overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

The compound is characterized by the following chemical structure:

• Molecular Formula : C9H8BrN·HCl
• Molecular Weight : 242.54 g/mol

Research indicates that 2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride may act through various biological pathways:

• Inhibition of Protein Phosphatases : Preliminary studies suggest that this compound may inhibit specific protein phosphatases, which are critical in regulating cellular signaling pathways. This inhibition could lead to altered cell proliferation and apoptosis in cancer cells.
• Interaction with Receptors : The compound has been shown to interact with certain receptors in the central nervous system, potentially influencing neurotransmitter release and neuronal activity.
• Antioxidant Activity : Some studies have reported that thiophene derivatives exhibit antioxidant properties, which may contribute to their protective effects against oxidative stress.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Anticancer	Inhibited growth of breast cancer cell lines
Antioxidant	Scavenged free radicals in vitro
Neuroprotective	Reduced neuronal apoptosis in models

Case Studies

• Anticancer Efficacy : A study conducted on breast cancer cell lines demonstrated that 2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride significantly inhibited cell proliferation. The mechanism was attributed to the compound's ability to induce apoptosis through the activation of caspases and modulation of Bcl-2 family proteins.
• Neuroprotective Effects : In a model of neurodegeneration, the compound exhibited protective effects against glutamate-induced toxicity in neuronal cells. The results suggested that it could reduce oxidative stress and inflammation, highlighting its potential for treating neurodegenerative diseases.

Research Findings

Recent research has focused on synthesizing derivatives of 2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride to enhance its biological activity. For instance, modifications to the thiophene ring have been explored to improve receptor binding affinity and selectivity for specific targets.

Table 2: Structure-Activity Relationship (SAR)

Compound Variant	IC50 (nM)	Target	Reference
Parent Compound	34.7	PTP4A3
Methylated Variant	25.0	PTP4A3
Ethylated Variant	40.0	PTP4A3

Q & A

Basic: What are the optimal synthetic routes for 2-(5-Bromothiophen-2-yl)cyclopropan-1-amine hydrochloride, and how can yield be maximized?

Methodological Answer:
Synthesis typically involves cyclopropanation of a bromothiophene precursor followed by amine functionalization. Key steps include:

• Cyclopropanation : Use transition-metal catalysts (e.g., palladium) or photochemical methods for ring closure .
• Amine Protection/Deprotection : Employ tert-butoxycarbonyl (Boc) groups to prevent side reactions during cyclopropane formation .
• Purification : Utilize column chromatography with polar solvents (e.g., ethyl acetate/hexane) or recrystallization for high purity .
  Yield Optimization : Adjust stoichiometry of bromothiophene derivatives and cyclopropane precursors, and optimize reaction time/temperature via Design of Experiments (DoE) .

Basic: What spectroscopic and chromatographic methods are used to characterize this compound?

Methodological Answer:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm cyclopropane ring integrity and bromothiophene substitution patterns. Deuterated DMSO or CDCl₃ are common solvents .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular ion peaks (e.g., [M+H]⁺) and isotopic patterns from bromine .
• HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) to assess purity. Mobile phases often include acetonitrile/water with 0.1% trifluoroacetic acid .

Advanced: How can computational methods like quantum chemical calculations aid in reaction optimization?

Methodological Answer:

• Reaction Path Search : Quantum mechanics (e.g., DFT) identifies transition states and intermediates, reducing trial-and-error in cyclopropanation .
• Solvent Effects : COSMO-RS simulations predict solvent interactions to optimize reaction media .
• Machine Learning : Train models on existing cyclopropane synthesis data to predict optimal catalysts or conditions .

Advanced: How to address discrepancies in biological activity data across studies?

Methodological Answer:

• Standardized Assays : Replicate studies using identical cell lines (e.g., HEK293 for receptor binding) and controls .
• Data Normalization : Use Z-score or fold-change analysis to account for batch effects .
• Meta-Analysis : Apply statistical tools (e.g., R or Python’s SciPy) to aggregate data and identify outliers .

Basic: What initial biological screening assays are appropriate for assessing its therapeutic potential?

Methodological Answer:

• Enzyme Inhibition : Fluorescence-based assays (e.g., kinase inhibition using ADP-Glo™) .
• Cytotoxicity : MTT or resazurin assays in cancer cell lines (e.g., MCF-7) .
• Receptor Binding : Radioligand displacement assays (e.g., $^3$H-labeled ligands for GPCRs) .

Advanced: What strategies optimize reaction conditions using statistical experimental design?

Methodological Answer:

• Factorial Design : Test variables (temperature, catalyst loading) in a 2$^k$ factorial setup to identify significant factors .
• Response Surface Methodology (RSM) : Central Composite Design (CCD) models non-linear relationships between variables and yield .
• Taguchi Methods : Robust optimization for large-scale reproducibility, minimizing noise factors (e.g., humidity) .

Basic: How to assess stability under various conditions (pH, temperature)?

Methodological Answer:

• Forced Degradation : Expose to acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H₂O₂) conditions at 40°C for 24 hours .
• Thermogravimetric Analysis (TGA) : Determine decomposition temperature under nitrogen atmosphere .
• HPLC Stability Indicating Methods : Monitor degradation products under accelerated storage conditions (40°C/75% RH) .

Advanced: What is the role of the cyclopropane ring in biological activity compared to other structural analogs?

Methodological Answer:

• Structure-Activity Relationship (SAR) : Compare with analogs lacking the cyclopropane (e.g., open-chain amines) via IC₅₀ determination in target assays .
• Molecular Dynamics (MD) : Simulate ligand-receptor interactions to assess rigidity/entropic effects from the cyclopropane .
• X-ray Crystallography : Resolve co-crystal structures with target proteins (e.g., enzymes) to visualize binding poses .

Advanced: How to conduct mechanistic studies on interactions with biomolecules?

Methodological Answer:

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (kₐ, kₑ) with immobilized targets .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) of binding .
• Metabolomics : LC-MS/MS to track metabolic perturbations in treated cells .

Advanced: What are the key challenges in scaling up synthesis from lab to pilot scale?

Methodological Answer:

• Reactor Design : Optimize heat/mass transfer using continuous-flow reactors for exothermic cyclopropanation .
• Separation Technologies : Implement membrane filtration or centrifugal partitioning chromatography (CPC) for large-volume purification .
• Process Analytical Technology (PAT) : In-line FTIR or Raman spectroscopy for real-time monitoring .